5-chloro-2-(ethylsulfanyl)-N-(4-fluorophenyl)pyrimidine-4-carboxamide

Specification

• Molecular Formula: C13H11ClFN3OS
• Molecular Weight: 311.76 g/mol
• IUPAC Name: 5-chloro-2-ethylsulfanyl-N-(4-fluorophenyl)pyrimidine-4-carboxamide
• Standard InChI: InChI=1S/C13H11ClFN3OS/c1-2-20-13-16-7-10(14)11(18-13)12(19)17-9-5-3-8(15)4-6-9/h3-7H,2H2,1H3,(H,17,19)
• Standard InChI Key: BSULKYPXCIXJGR-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NC=C(C(=N1)C(=O)NC2=CC=C(C=C2)F)Cl

Introduction

5-Chloro-2-(ethylsulfanyl)-N-(4-fluorophenyl)pyrimidine-4-carboxamide is a synthetic organic compound belonging to the class of pyrimidine derivatives. It is notable for its potential biological activities and applications in medicinal chemistry, particularly as a lead compound in drug discovery targeting diseases such as cancer and infections. The compound's structure features a pyrimidine core substituted with various functional groups, contributing to its reactivity and biological activity.

Synthesis and Characterization

The synthesis of 5-chloro-2-(ethylsulfanyl)-N-(4-fluorophenyl)pyrimidine-4-carboxamide typically involves several steps, with conditions optimized for temperature and pressure to ensure high yields and purity. Techniques such as chromatography are often employed for purification.

Synthesis Steps:

• Starting Materials Preparation: Involves preparing the necessary precursors.

• Coupling Reactions: Combining the precursors to form the pyrimidine core.

• Functional Group Modifications: Adding or modifying the ethylsulfanyl and fluorophenyl groups.

• Purification: Using methods like chromatography to achieve high purity.

Biological Activities and Applications

This compound has been studied for its potential as an enzyme inhibitor and has shown promise in various pharmacological applications. Its mechanism of action involves interaction with specific biological targets such as enzymes or receptors, which is crucial for optimizing its efficacy and selectivity in therapeutic applications.

Research Findings and Future Directions

Research indicates that modifications to the molecular structure can significantly affect the compound's properties, influencing both stability and reactivity. This makes it a valuable candidate for further research in pharmaceutical applications, particularly in developing targeted therapies for complex diseases.

Future Research Directions:

• Structural Modifications: Exploring how changes in the molecular structure impact biological activity.

• Therapeutic Targeting: Investigating its potential as a therapeutic agent for specific diseases.

• Pharmacokinetic Studies: Evaluating its absorption, distribution, metabolism, and excretion (ADME) properties.